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Compound of Interest

Compound Name: N-Ethyl-desoxy-veratramine

Cat. No.: B15295983

Disclaimer: Information regarding the specific compound N-Ethyl-desoxy-veratramine is not
readily available in published scientific literature. This guide provides a comprehensive
overview and independent validation of the published findings for the closely related steroidal
alkaloid, veratramine. The data presented here is intended to serve as a valuable reference for
researchers, scientists, and drug development professionals investigating the therapeutic
potential of veratramine and similar compounds. The findings related to veratramine may not
be directly extrapolated to N-Ethyl-desoxy-veratramine.

This guide summarizes the anti-cancer effects of veratramine, focusing on its impact on various
cancer cell lines and its mechanism of action through the inhibition of key signaling pathways.
Experimental data from multiple studies are presented for comparative analysis.

Quantitative Data Summary

The following tables summarize the dose-dependent effects of veratramine on cell viability,
apoptosis, and cell cycle progression in different human cancer cell lines.

Table 1: Veratramine IC50 Values in Human Cancer Cell Lines
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Cell Line Cancer Type IC50 (pM) Reference
Non-Small Cell Lung
A549 51.99 [1]
Cancer
Non-Small Cell Lung
NCI-H358 259.6 [1]
Cancer
Non-Small Cell Lung N
H1299 Not Specified [11[2]
Cancer
] Dose-dependent
A172 Glioblastoma L [3]
reduction in viability
_ Dose-dependent
HS-683 Glioblastoma S [3]
reduction in viability
) Dose-dependent
T98G Glioblastoma S [3]
reduction in viability
] Dose-dependent
U-373-MG Glioblastoma o [3]
reduction in viability
Dose-dependent
143B Osteosarcoma reduction in [4]
proliferation
Dose-dependent
HOS Osteosarcoma reduction in [4]
proliferation
Dose-dependent
HepG2 Liver Cancer reduction in [5]
proliferation
Dose-dependent
PC3 Prostate Cancer reduction in [6]
proliferation
Dose-dependent
DuU145 Prostate Cancer reduction in [6]

proliferation

© 2025 BenchChem. All rights reserved.

Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC12464083/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12464083/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12464083/
https://pubmed.ncbi.nlm.nih.gov/41018869/
https://pubmed.ncbi.nlm.nih.gov/34826438/
https://pubmed.ncbi.nlm.nih.gov/34826438/
https://pubmed.ncbi.nlm.nih.gov/34826438/
https://pubmed.ncbi.nlm.nih.gov/34826438/
https://www.eurekalert.org/news-releases/1102021
https://www.eurekalert.org/news-releases/1102021
https://www.researchgate.net/figure/eratramine-inhibits-the-PI3K-Akt-mTOR-signaling-pathway-in-HepG2-cells-A-Western-blot_fig4_341624305
https://pubmed.ncbi.nlm.nih.gov/37385965/
https://pubmed.ncbi.nlm.nih.gov/37385965/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15295983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

Table 2: Effects of Veratramine on Apoptosis and Cell Cycle

Effect on Effect on Cell

Cell Line Cancer Type . Reference
Apoptosis Cycle
Non-Small Cell GO0/G1 phase
A549 Increased [1]
Lung Cancer arrest
Non-Small Cell G2/M phase
NCI-H358 Increased [1]
Lung Cancer delay
Non-Small Cell G2/M phase
NCI-H1299 Increased [1]
Lung Cancer delay
Glioblastoma ] Markedly GO0/G1 phase
) Glioblastoma ) [3]
Cell Lines induced arrest
Osteosarcoma GO0/G1 phase
) Osteosarcoma Induced [4]
Cell Lines arrest
Prostate Cancer - GO0/G1 phase
] Prostate Cancer Not specified [6]
Cell Lines arrest

Signaling Pathways and Experimental Workflows

Veratramine has been shown to exert its anti-tumor effects primarily through the modulation of
the Hedgehog (Hh) and PI3K/Akt/mTOR signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15295983#independent-validation-of-published-n-
ethyl-desoxy-veratramine-findings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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